1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride

• Molecular Formula: C11H14ClN3
• Molecular Weight: 223.70 g/mol
• IUPAC Name: 1-phenyl-2-pyrazol-1-ylethanamine;hydrochloride
• InChI: InChI=1S/C11H13N3.ClH/c12-11(9-14-8-4-7-13-14)10-5-2-1-3-6-10;/h1-8,11H,9,12H2;1H
• InChI Key: RKHIAIGOXAPABS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=CC=N2)N.Cl

Description

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride is a chemical compound that features a phenyl group, a pyrazole ring, and an amine group

Preparation Methods

The synthesis of 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride typically involves the reaction of 1-phenyl-1H-pyrazole with an appropriate amine under specific conditions. One common method involves the use of a solvent such as ethanol, with the reaction being carried out at elevated temperatures. Industrial production methods may involve more efficient and scalable processes, often utilizing catalysts to enhance reaction rates and yields .

Chemical Reactions Analysis

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the amine group, using reagents such as alkyl halides or acyl chlorides.

Common reagents and conditions for these reactions vary, but typically involve controlled temperatures and specific solvents to ensure optimal reaction conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

1-phenyl-2-(1H-pyrazol-1-yl)ethan-1-amine hydrochloride can be compared with other similar compounds, such as:

• 1-phenyl-1H-pyrazol-4-ylmethanamine hydrochloride
• N-methyl-1-phenyl-1H-pyrazol-4-ylmethanamine hydrochloride
• 1-ethyl-3,5-dimethyl-1H-pyrazol-4-ylmethanamine dihydrochloride

These compounds share structural similarities but may differ in their chemical properties and biological activities.